Cas no 26488-93-7 (2-Acetylamino-4-chlorophenol)

• Product Name: 2-Acetylamino-4-chlorophenol
• CAS No: 26488-93-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00029752
• CID: 273963
• PubChem ID: 95258
• Update Time: 2025-10-29

2-Acetylamino-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-2-hydroxyphenyl)acetamide
• 2-ACETYLAMINO-4-CHLOROPHENOL
• Acetamide,N-(5-chloro-2-hydroxyphenyl)-
• 2-acetamido-4-chlorophenol
• 2-acetamino-4-chlorophenol
• 2-ACETYLAMINO-4-CHLOROPHENOL,BROWN SOLID
• 4-chloro-2-acetamidophenol
• 5'-chloro-2'-hydroxyacetanilide
• Acetanilide,5'-chloro-2'-hydroxy
• N-acetyl-2-amino-4-chlorophenol
• N-(5-chloro-2-hydroxyphenyl) acetamide
• 26488-93-7
• Acetamide, N-(5-chloro-2-hydroxyphenyl)-
• NSC 26186
• F19911
• AS-64586
• CS-0197096
• NS00028121
• J-523114
• N-(5-Chloro-2-hydroxy-phenyl)-acetamide
• Acetanilide, 5'-chloro-2'-hydroxy-
• NSC26186
• EINECS 247-736-0
• Q27264608
• NSC-26186
• 2-AMINO-2-CYCLOPROPYL-2-PHENYLACETICACID
• FT-0661135
• HGDAFIJKXCFHPG-UHFFFAOYSA-N
• DTXSID5067213
• N-(5-chloro-2-hydroxyphenyl)-acetamide
• 4-chloro 2-acetamidophenol
• AF-628/30886056
• SCHEMBL1249700
• A5247
• 6DV2XM02Z0
• AKOS002783641
• N-(5-Chloro-2-hydroxy-phenyl)acetamide
• 4-chloro-2-acetaminophenol
• UNII-6DV2XM02Z0
• DTXCID1037511
• DB-002417
• N-(5-Chloro-2-hydroxyphenyl)acetamide; 5'-Chloro-2'-hydroxy-acetanilide; 4-Chloro-2-acetamidophenol; NSC 26186;
• ALBB-035550
• STL262666
• 2-Acetylamino-4-chlorophenol

• MDL： MFCD00029752
• Inchi： 1S/C8H8ClNO2/c1-5(11)10-7-4-6(9)2-3-8(7)12/h2-4,12H,1H3,(H,10,11)
• InChI Key： HGDAFIJKXCFHPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 182-184°C
• PSA: 49.33000
• LogP: 2.07700

Additional information on 2-Acetylamino-4-chlorophenol

Comprehensive Overview of 2-Acetylamino-4-chlorophenol (CAS No. 26488-93-7): Properties, Applications, and Industry Insights

2-Acetylamino-4-chlorophenol (CAS No. 26488-93-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound, also referred to by its systematic name N-(4-chloro-2-hydroxyphenyl)acetamide, belongs to the class of chlorinated phenolic derivatives. Its molecular formula, C₈H₈ClNO₂, highlights the presence of functional groups such as acetyl and hydroxyl, which contribute to its reactivity and utility in various industrial and research contexts.

In recent years, the demand for fine chemicals like 2-Acetylamino-4-chlorophenol has surged due to advancements in pharmaceutical intermediates and agrochemical synthesis. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such compounds with minimal environmental impact. This aligns with global trends emphasizing eco-friendly manufacturing and reduced carbon footprints.

The physicochemical properties of 2-Acetylamino-4-chlorophenol make it a valuable intermediate in organic synthesis. Its melting point (typically ranging between 145–150°C) and solubility profile (moderate in polar solvents like ethanol and acetone) are critical for process optimization. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and quality control, addressing the growing industry emphasis on high-purity standards and regulatory compliance.

One of the most searched questions related to this compound is: "What are the applications of 2-Acetylamino-4-chlorophenol in drug development?" Studies suggest its role as a building block for bioactive molecules, particularly in the design of antimicrobial agents and anti-inflammatory drugs. Its chlorophenol backbone is often leveraged to enhance molecular stability and bioavailability, making it a subject of interest in medicinal chemistry research.

Another trending topic is the compound's potential in material science. For instance, derivatives of 2-Acetylamino-4-chlorophenol have been explored for polymer modification and dye synthesis, catering to industries like textiles and coatings. This versatility underscores its relevance in multidisciplinary research, a key focus area in academic and industrial laboratories.

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In conclusion, 2-Acetylamino-4-chlorophenol (CAS No. 26488-93-7) exemplifies the intersection of chemical innovation and industrial applicability. Its role in pharmaceuticals, agrochemicals, and advanced materials continues to evolve, driven by ongoing research and market demands. For professionals seeking detailed technical specifications or synthesis protocols, consulting peer-reviewed journals or chemical databases is highly recommended.